3-(4-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl)-1-(4-(pyridin-3-ylmethyl)piperazin-1-yl)propan-1-one
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Description
3-(4-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl)-1-(4-(pyridin-3-ylmethyl)piperazin-1-yl)propan-1-one is a useful research compound. Its molecular formula is C24H29N5O and its molecular weight is 403.53. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Molecular Structure
Recent studies have focused on the synthesis and molecular structure investigations of compounds incorporating pyrazole, piperazine, and phenyl moieties. These compounds have been synthesized to explore their molecular packing, dominated by interactions such as H...H, N...H, and H...C contacts. The electronic properties and NMR chemical shifts of these compounds were computed, showing good correlation with experimental data, indicating their stability and potential for further application in material science and molecular engineering (Shawish et al., 2021).
Antitumor, Antioxidant, and Antimicrobial Activities
Compounds related to the specified chemical structure have been evaluated for their antitumor, antioxidant, and antimicrobial activities. For instance, pyrazolopyridines synthesized through microwave-assisted methods showed significant antioxidant and antitumor activities against liver and breast cell lines. These compounds were also screened for antibacterial activity against Gram-positive and Gram-negative bacteria, indicating their potential as pharmaceutical agents (El‐Borai et al., 2013).
Another study on novel pyrimidinyl pyrazole derivatives highlighted their significant cytotoxic activity against several tumor cell lines, demonstrating the potential of these compounds in developing new antitumor agents (Naito et al., 2005).
Heterocyclic Synthesis and Biological Evaluation
The synthesis of thiazolidinone derivatives from key intermediates incorporating pyrazole and piperazine units has been explored, with these compounds being evaluated for antimicrobial activity against a range of bacteria and fungi. Such studies contribute to the development of new antimicrobial agents with potential applications in treating infections (Patel et al., 2012).
Molecular Interaction Studies
Research on the molecular interaction of compounds containing piperazine and pyrazole moieties with biological receptors has provided insights into their binding affinities and mechanism of action. These studies are crucial for drug discovery and development, especially in identifying compounds with specific receptor selectivity (Shim et al., 2002).
Properties
IUPAC Name |
3-[4-(3,5-dimethylpyrazol-1-yl)phenyl]-1-[4-(pyridin-3-ylmethyl)piperazin-1-yl]propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H29N5O/c1-19-16-20(2)29(26-19)23-8-5-21(6-9-23)7-10-24(30)28-14-12-27(13-15-28)18-22-4-3-11-25-17-22/h3-6,8-9,11,16-17H,7,10,12-15,18H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYJDQFLGEVUMJU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2=CC=C(C=C2)CCC(=O)N3CCN(CC3)CC4=CN=CC=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H29N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.